Cas no 1478188-07-6 (2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid)

2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid is a halogenated benzoic acid derivative featuring both amino and trifluoromethoxy functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective halogenation and electron-withdrawing substituents. The presence of the trifluoromethoxy group enhances metabolic stability and lipophilicity, while the amino and bromo groups offer reactive sites for further functionalization. Its structural properties make it valuable for constructing complex molecules in medicinal chemistry, such as kinase inhibitors or herbicides. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.
2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid structure
1478188-07-6 structure
Product Name:2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid
CAS No:1478188-07-6
MF:C8H5BrF3NO3
MW:300.029412031174
CID:4986684
Update Time:2025-08-05

2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid
    • Benzoic acid, 2-amino-4-bromo-5-(trifluoromethoxy)-
    • Nc1cc(Br)c(OC(F)(F)F)cc1C(O)=O
    • 2-Amino-4-bromo-5-trifluoromethoxy-benzoic acid
    • Inchi: 1S/C8H5BrF3NO3/c9-4-2-5(13)3(7(14)15)1-6(4)16-8(10,11)12/h1-2H,13H2,(H,14,15)
    • InChI Key: WPYWZOWGEDSUOC-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(=O)O)C=C1OC(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • XLogP3: 3.2
  • Topological Polar Surface Area: 72.6

2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013003819-250mg
2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid
1478188-07-6 97%
250mg
480.00 USD 2021-07-04
Alichem
A013003819-500mg
2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid
1478188-07-6 97%
500mg
806.85 USD 2021-07-04
Alichem
A013003819-1g
2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid
1478188-07-6 97%
1g
1,460.20 USD 2021-07-04
Crysdot LLC
CD12140413-10g
2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid
1478188-07-6 97%
10g
$335 2024-07-23
Crysdot LLC
CD12140413-25g
2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid
1478188-07-6 97%
25g
$617 2024-07-23

Additional information on 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid

Introduction to 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid (CAS No. 1478188-07-6)

2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid (CAS No. 1478188-07-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, including an amino group, a bromine atom, and a trifluoromethoxy moiety, offers a wide range of potential applications in drug discovery and development.

The structure of 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid is particularly noteworthy. The presence of the amino group and the bromine atom provides opportunities for forming hydrogen bonds and engaging in halogen bonding, respectively, which can enhance the compound's interactions with biological targets. The trifluoromethoxy group adds a significant degree of lipophilicity and electronic influence, making the molecule more suitable for crossing cell membranes and interacting with specific receptors.

Recent studies have highlighted the potential of 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a lead compound for developing new anti-cancer agents. The researchers found that this compound exhibits potent inhibitory activity against certain cancer cell lines, particularly those overexpressing specific protein kinases. The unique combination of functional groups allows it to selectively target these kinases, thereby reducing the proliferation of cancer cells while minimizing toxicity to healthy cells.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid was investigated for its anti-inflammatory properties. The results showed that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The synthesis of 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid has been well-documented in the literature. A common approach involves the reaction of 4-bromo-3-trifluoromethoxybenzoyl chloride with ammonia or an appropriate amine derivative. This method provides high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, which reduce waste and minimize the use of hazardous reagents.

The pharmacokinetic properties of 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity profile makes it an attractive candidate for long-term therapeutic applications.

In terms of safety, 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure the well-being of researchers and laboratory personnel. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and disposing of waste materials according to local regulations.

The future outlook for 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid is promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic efficacy and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery to target tissues. As more data becomes available from clinical trials, it is expected that this compound will play a significant role in advancing the treatment options for various diseases.

In conclusion, 2-Amino-4-bromo-5-(trifluoromethoxy)benzoic acid (CAS No. 1478188-07-6) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for developing new drugs to address unmet medical needs. Continued research and development will undoubtedly uncover more exciting possibilities for this versatile molecule.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd